Cas no 1226441-20-8 (2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1226441-20-8
• MF: C₁₇H₁₉N₅OS₂
• MW: 373.495660066605
• CID: 6534829
• Update Time: 2025-07-22

2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide
• 2-[2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl]-N-(2-thiophen-2-ylethyl)acetamide

• Inchi： 1S/C17H19N5OS2/c1-11-8-12(2)20-16(19-11)22-17-21-13(10-25-17)9-15(23)18-6-5-14-4-3-7-24-14/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,18,23)(H,19,20,21,22)
• InChI Key： DPQNNEPYMDSSPR-UHFFFAOYSA-N
• SMILES： C(NCCC1SC=CC=1)(=O)CC1=CSC(NC2=NC(C)=CC(C)=N2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide

Introduction to Compound with CAS No. 1226441-20-8 and Product Name: 2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide

Compound with the CAS number 1226441-20-8 and the product name 2-{2-(4,6-dimethylpyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-2-(thiophen-2-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including pyrimidine, thiazole, and thiophene moieties, which contribute to its unique chemical properties and biological activities.

The pyrimidine ring in the compound's structure is a well-known pharmacophore in medicinal chemistry, often found in a variety of therapeutic agents. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 4,6-dimethylpyrimidin-2-yl moiety enhances the compound's binding affinity to certain proteins, making it a promising candidate for further investigation in drug design.

The thiazole ring is another critical component of this compound, contributing to its pharmacological properties. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory activities. In this context, the 1,3-thiazol-4-yl group in the compound's structure may play a pivotal role in modulating biological pathways relevant to these therapeutic effects.

The thiophen-2-yl group attached to the amide moiety further enriches the compound's chemical diversity. Thiophene derivatives have been extensively studied for their role in various pharmacological applications, including anticonvulsant, anti-inflammatory, and analgesic properties. The incorporation of this moiety into the compound's structure may enhance its bioavailability and metabolic stability.

The amide functional group in the compound's name (N-2-(thiophen-2-yl)ethylacetamide) is known for its ability to form hydrogen bonds with biological targets, thereby increasing the compound's binding affinity. This feature is particularly important in drug design, as it can lead to more effective interactions with therapeutic targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging these tools, scientists have been able to identify potential drug candidates more efficiently. In the case of 1226441-20-8, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. This hypothesis is supported by experimental data demonstrating that analogs of this compound show promising results in preclinical studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to construct the complex molecular framework efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrimidine and thiophene moieties into the molecule. These reactions are highly regioselective and provide a straightforward route to complex heterocyclic systems.

In addition to its potential therapeutic applications, 1226441-20-8 has also been explored for its role in materials science. The unique electronic properties of its molecular structure make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have hypothesized that by tuning the electronic properties of this compound through structural modifications, novel materials with enhanced performance can be developed.

The pharmaceutical industry has shown significant interest in developing new drugs based on heterocyclic compounds due to their diverse biological activities. The structural complexity of 1226441-20-8 makes it an attractive candidate for further exploration. Researchers are currently investigating its potential as an intermediate in the synthesis of more complex drug molecules. Preliminary results suggest that it may serve as a versatile building block for designing novel therapeutic agents.

One of the most exciting aspects of this compound is its potential to be developed into a broad-spectrum therapeutic agent. By targeting multiple biological pathways simultaneously, drugs based on this compound could offer synergistic effects that enhance their efficacy. This concept aligns with current trends in drug development towards personalized medicine and combination therapies.

The chemical stability of 1226441-20-8 is another critical factor that must be considered during drug development. Researchers have conducted stability studies under various conditions to assess its shelf life and compatibility with different formulations. These studies have shown that the compound remains stable under controlled storage conditions but may degrade when exposed to moisture or light.

Future research directions include exploring new synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, investigating the pharmacokinetic properties of this compound will be essential for optimizing its therapeutic potential. By understanding how the body processes this molecule, researchers can design better delivery systems that enhance its bioavailability and reduce side effects.

In conclusion,1226441-20-8 represents a significant advancement in pharmaceutical chemistry with its intricate molecular structure and diverse functional groups such as pyrimidine, thiazole, and thiophene moieties contributing to its unique chemical properties and biological activities,N - 2 - (thiophen - 2 - yl)ethylacetamide amide group enhancing binding affinity,and computational studies suggesting potential inhibitory activity against cancer cell proliferation,4 , 6 - dimethylpyrimidin - 2 - yl moiety enhancing binding affinity,and advanced synthetic techniques enabling efficient construction of its complex molecular framework,thiazole ring contributing antimicrobial , antifungal , anti-inflammatory activities . Further research will be necessary to fully elucidate its therapeutic potential , optimize synthetic routes , investigate pharmacokinetic properties , develop novel drug formulations , explore applications beyond medicine such as materials science , but current evidence strongly supports continued investigation into this promising compound .